Cas no 914349-26-1 (1-Boc-4-Benzyloxy-3-bromoindole)

• Product Name: 1-Boc-4-Benzyloxy-3-bromoindole
• CAS No: 914349-26-1
• MF: C₂₀H₂₀BrNO₃
• MW: 402.281704902649
• MDL: MFCD05864768
• CID: 1027091
• PubChem ID: 40428552
• Update Time: 2025-04-20

1-Boc-4-Benzyloxy-3-bromoindole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-4-Benzyloxy-3-bromoindole
• DTXSID10654336
• 4-Benzyloxy-3-bromoindole, N-BOC protected
• 4-(Benzyloxy)-3-bromo-1H-indole, N-BOC protected
• 4-Benzyloxy-3-bromoindole-1-carboxylic acid tert-butyl ester
• FT-0709019
• PS-6978
• CS-0316892
• tert-Butyl 4-(benzyloxy)-3-bromo-1H-indole-1-carboxylate
• 914349-26-1
• AKOS016004450
• tert-butyl 3-bromo-4-phenylmethoxyindole-1-carboxylate
• tert-butyl 4-(benzyloxy)-3-bromoindole-1-carboxylate
• DB-079037

• MDL： MFCD05864768
• Inchi： 1S/C20H20BrNO3/c1-20(2,3)25-19(23)22-12-15(21)18-16(22)10-7-11-17(18)24-13-14-8-5-4-6-9-14/h4-12H,13H2,1-3H3
• InChI Key： UACXJDPPSVYRDI-UHFFFAOYSA-N
• SMILES： BrC1=CN(C(=O)OC(C)(C)C)C2C=CC=C(C=21)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 401.06266g/mol
• Monoisotopic Mass: 401.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.31
• Boiling Point: 501.3°C at 760 mmHg
• Flash Point: 257°C
• Refractive Index: 1.584

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids